Cas no 123452-94-8 ((2,6-Dimethyl-quinolin-4-yloxy)-acetic acid)
(2,6-Dimethyl-quinolin-4-yloxy)-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- (2,6-Dimethyl-quinolin-4-yloxy)-acetic acid
- AKOS000301228
- SB68974
- 123452-94-8
- CHEMBL1621276
- 2-(2,6-dimethylquinolin-4-yl)oxyacetic acid
- CBA06070
- STK530212
- 2-((2,6-Dimethylquinolin-4-yl)oxy)aceticacid
- [(2,6-dimethylquinolin-4-yl)oxy]acetic acid
- Oprea1_813826
- (2,6-Dimethylquinolin-4-yloxy)-acetic acid
- 2-((2,6-Dimethylquinolin-4-yl)oxy)acetic acid
- CS-0358286
-
- MDL: MFCD00436392
- Inchi: 1S/C13H13NO3/c1-8-3-4-11-10(5-8)12(6-9(2)14-11)17-7-13(15)16/h3-6H,7H2,1-2H3,(H,15,16)
- InChI Key: OEQRGGLRXZNHAJ-UHFFFAOYSA-N
- SMILES: O(CC(=O)O)C1C=C(C)N=C2C=CC(C)=CC2=1
Computed Properties
- Exact Mass: 231.08954328Da
- Monoisotopic Mass: 231.08954328Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 59.4Ų
(2,6-Dimethyl-quinolin-4-yloxy)-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM246689-5g |
2-((2,6-Dimethylquinolin-4-yl)oxy)acetic acid |
123452-94-8 | 97% | 5g |
$825 | 2021-08-04 | |
| Chemenu | CM246689-1g |
2-((2,6-Dimethylquinolin-4-yl)oxy)acetic acid |
123452-94-8 | 97% | 1g |
$326 | 2022-06-13 | |
| Matrix Scientific | 018384-1g |
(2,6-Dimethyl-quinolin-4-yloxy)-acetic acid |
123452-94-8 | 1g |
$378.00 | 2023-09-11 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1428956-1g |
2-((2,6-Dimethylquinolin-4-yl)oxy)acetic acid |
123452-94-8 | 97% | 1g |
¥3034.00 | 2024-08-09 |
(2,6-Dimethyl-quinolin-4-yloxy)-acetic acid Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on (2,6-Dimethyl-quinolin-4-yloxy)-acetic acid
Introduction to (2,6-Dimethyl-quinolin-4-yloxy)-acetic acid (CAS No. 123452-94-8)
(2,6-Dimethyl-quinolin-4-yloxy)-acetic acid (CAS No. 123452-94-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This article aims to provide a comprehensive overview of the compound, including its chemical structure, physical properties, biological activities, and recent advancements in its use in drug development.
Chemical Structure and Physical Properties
(2,6-Dimethyl-quinolin-4-yloxy)-acetic acid is a derivative of quinoline, a heterocyclic aromatic compound. The molecular formula of this compound is C13H13NO3, and its molecular weight is approximately 231.25 g/mol. The compound features a quinoline ring with two methyl groups at the 2 and 6 positions, and an acetic acid moiety attached to the 4-position through an ether linkage. This unique structural arrangement contributes to its diverse biological activities and potential therapeutic applications.
In terms of physical properties, (2,6-Dimethyl-quinolin-4-yloxy)-acetic acid is a white crystalline solid that is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). It has a melting point of around 170°C and exhibits good stability under standard laboratory conditions. These properties make it suitable for various experimental procedures and formulations in pharmaceutical research.
Biological Activities and Mechanisms of Action
(2,6-Dimethyl-quinolin-4-yloxy)-acetic acid has been extensively studied for its biological activities, particularly its anti-inflammatory and anti-cancer properties. Recent research has highlighted its potential as a lead compound for the development of novel therapeutic agents.
Anti-inflammatory Activity: Studies have shown that (2,6-Dimethyl-quinolin-4-yloxy)-acetic acid exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This activity is mediated through the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in inflammation. These findings suggest that the compound could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Anti-cancer Activity: In addition to its anti-inflammatory properties, (2,6-Dimethyl-quinolin-4-yloxy)-acetic acid has demonstrated significant anti-cancer activity against various cancer cell lines. Research has shown that it can induce apoptosis (programmed cell death) in cancer cells by activating caspase-dependent pathways. Furthermore, it has been found to inhibit angiogenesis, the formation of new blood vessels that supply nutrients to tumors, thereby limiting tumor growth and metastasis. These mechanisms make it a promising candidate for cancer therapy.
Other Biological Activities: Beyond its primary activities, (2,6-Dimethyl-quinolin-4-yloxy)-acetic acid has also been investigated for its potential neuroprotective effects. Preclinical studies have indicated that it can reduce oxidative stress and neuroinflammation in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. This suggests that the compound may have broader therapeutic applications beyond inflammation and cancer.
Clinical Applications and Drug Development
The promising biological activities of (2,6-Dimethyl-quinolin-4-yloxy)-acetic acid have spurred interest in its clinical applications. Several preclinical studies have been conducted to evaluate its safety and efficacy in animal models of various diseases. These studies have generally reported favorable results, with the compound demonstrating good pharmacokinetic properties and low toxicity profiles.
In the context of drug development, researchers are actively exploring ways to optimize the delivery and bioavailability of (2,6-Dimethyl-quinolin-4-yloxy)-acetic acid. Formulations such as nanoparticles and liposomes are being investigated to enhance its therapeutic potential while minimizing side effects. Additionally, efforts are underway to identify synergistic combinations with other drugs to improve treatment outcomes.
Clinical Trials: While no clinical trials have yet been initiated for (2,6-Dimethyl-quinolin-4-yloxy)-acetic acid, preclinical data are encouraging enough to warrant further investigation in human subjects. Potential indications for clinical trials include inflammatory diseases, cancer, and neurodegenerative disorders. The success of these trials will be crucial in determining the future role of this compound in clinical practice.
Patient Outcomes: If clinical trials prove successful, patients suffering from conditions such as rheumatoid arthritis, cancer, or Alzheimer's disease may benefit from treatments incorporating (2,6-Dimethyl-quinolin-4-yloxy)-acetic acid. The compound's ability to target multiple pathways involved in disease progression could lead to more effective and personalized therapies.
Safety Considerations and Future Directions
Safety is a critical consideration in the development of any new drug candidate. Preclinical studies have generally shown that (2,6-Dimethyl-quinolin-4-yloxy)-acetic acid is well-tolerated at therapeutic doses. However, comprehensive safety assessments will be necessary before advancing to human trials. These assessments will include evaluations of toxicity, mutagenicity, and potential side effects.
In terms of future directions, ongoing research aims to further elucidate the mechanisms underlying the biological activities of (2,6-Dimethyl-quinolin-4-yloxy)-acetic acid. This includes detailed investigations into its interactions with specific cellular targets and signaling pathways. Additionally, efforts are being made to identify novel derivatives with enhanced potency or improved pharmacological properties.
The interdisciplinary nature of this research involves collaborations between chemists, biologists, pharmacologists, and clinicians. Such collaborations are essential for translating basic scientific discoveries into practical applications that can benefit patients.
Sustainability: In addition to its therapeutic potential, there is growing interest in sustainable methods for synthesizing compounds like(2,6-Dimethyl-quino lin - 4 - yl oxy) - acetic acid strong > . Green chemistry approaches aim to minimize environmental impact by using renewable resources and reducing waste generation during synthesis processes . These efforts align with broader goals of promoting sustainability in pharmaceutical manufacturing . p > article > response >
123452-94-8 ((2,6-Dimethyl-quinolin-4-yloxy)-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)